![molecular formula C15H15N3O B2597124 1-(2-Methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)ethanone CAS No. 332101-85-6](/img/structure/B2597124.png)
1-(2-Methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)ethanone
Description
Synthesis Analysis
The synthesis of compounds similar to “1-(2-Methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)ethanone” often involves heterocyclic compounds like imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and has become an important synthon in the development of new drugs .Scientific Research Applications
Antimicrobial Potential
The compound has been investigated for its antimicrobial properties. Specifically, derivatives such as 1a and 1b have shown good potential against microbial strains . Further studies could explore its efficacy against specific pathogens and mechanisms of action.
Sonogashira Cross-Coupling Reactions
“Methyl 1-prop-2-yn-1-yl-1H-indole-5-carboxylate,” a useful synthon in Sonogashira cross-coupling reactions, can be prepared from the title compound. This reaction is valuable in organic synthesis for constructing carbon-carbon bonds .
Anti-Tubercular Activity
Derivatives of the compound have been evaluated for anti-tubercular activity against Mycobacterium tuberculosis strains. These studies provide insights into potential therapeutic applications in tuberculosis treatment .
Elastic Constants in Single Crystals
Research has explored the physical properties of single crystals based on prop-2-en-1-one. The study discusses the role played by elastic constants and their impact on elastic displacement in novel 3-dimensional shapes. This work contributes to crystallographic analysis .
Plant Hormone Analog
Indole derivatives, including the title compound, have diverse biological applications. For instance, indole-3-acetic acid (IAA) is a plant hormone produced from tryptophan degradation in higher plants. Investigating the compound’s similarity to IAA could reveal potential plant growth regulatory effects .
Enantioselective Aminomethylation
The compound’s reactivity has been explored in enantioselective aminomethylation reactions. Understanding its behavior in such transformations can guide synthetic strategies for chiral molecules .
properties
IUPAC Name |
1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-4-9-17-12-7-5-6-8-13(12)18-15(17)14(11(3)19)10(2)16-18/h4-8H,1,9H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVOOUSLOTSWBEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=CC=CC=C3N(C2=C1C(=O)C)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-allyl-2-methyl-4H-pyrazolo[1,5-a]benzimidazol-3-yl)ethanone | |
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